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Compound of Interest

Compound Name: 2-Amino-4-nitrobenzaldehyde

Cat. No.: B012311

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and material safety data sheet
(MSDS) information for 2-Amino-4-nitrobenzaldehyde (CAS No. 109466-84-4). The following
sections detail the compound's hazardous properties, safe handling procedures, emergency
protocols, and physical and chemical characteristics to ensure its proper use in a laboratory
and research setting.

Section 1: Chemical and Physical Properties

2-Amino-4-nitrobenzaldehyde is an organic compound that typically appears as an orange to
red solid.[1] It is important to be aware of its physical and chemical properties for safe storage
and handling.
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Property Value Reference(s)
CAS Number 109466-84-4 [2]

Molecular Formula C7HeN20s3 [2]

Molecular Weight 166.13 g/mol

Appearance Orange to red solid [1]

Purity > 95% [3]

Melting Point 42 - 44 °C (108 - 111 °F) [4]

Boiling Point 153 °C (307 °F) at 31 hPa [4]
Autoignition Temperature 200 °C (392 °F) [4]

2-8°C (36 -46 °F) under an
Storage Temperature ) [1][3]
inert atmosphere

Section 2: Hazard Identification and GHS
Classification

2-Amino-4-nitrobenzaldehyde is classified as a hazardous substance. The Globally
Harmonized System (GHS) classification highlights its potential health and environmental risks.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Serious Eye lIrritation 2A L

Irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
— Single Exposure irritation
Hazardous to the Aquatic 3 H412: Harmful to aquatic life
Environment, Long-Term with long lasting effects
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Section 3: Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling 2-Amino-4-
nitrobenzaldehyde to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

A comprehensive range of personal protective equipment must be worn at all times when
handling this compound.

PPE Type Specifications

Wear chemical safety goggles and/or a face

Eye/Face Protection )
shield.

. _ Wear impervious gloves (e.qg., nitrile rubber) and
Skin Protection o
a lab coat. Ensure that skin is not exposed.

Use a NIOSH (US) or CEN (EU) approved
respirator. For nuisance exposures, a type P95
Respiratory Protection (US) or P1 (EU) particle respirator is suitable.
For higher-level protection, use type OV/AG/P99
(US) or ABEK-P2 (EU) respirator cartridges.

Handling Procedures

Experimental work with 2-Amino-4-nitrobenzaldehyde should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.

Experimental Protocol: General Handling
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e Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.

» Dispensing: Avoid the formation and inhalation of dust.[5] Use appropriate tools to handle the
solid material.

o Work Practice: Do not eat, drink, or smoke in the laboratory area.[6]

e Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at
the end of the workday.[4]

Clothing: Immediately change any contaminated clothing.[4]

Storage Conditions

Proper storage is crucial to maintain the stability and integrity of 2-Amino-4-
nitrobenzaldehyde.

Temperature: Store in a cool, dry place at a recommended temperature of 2-8°C.[3]

Atmosphere: Keep in a dark place under an inert atmosphere (e.g., nitrogen or argon).[3]

Container: Keep the container tightly closed.[4]

Incompatibilities: Store away from strong oxidizing agents, strong bases, and strong
reducing agents.[7]

Section 4: Emergency Procedures and First Aid

In the event of exposure or a spill, immediate and appropriate action must be taken.

First Aid Measures
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Exposure Route

First Aid Protocol

Reference(s)

Inhalation

Move the person to fresh air. If
breathing is difficult, give
artificial respiration. Consult a

physician.

[4]

Skin Contact

Take off immediately all
contaminated clothing. Wash
off with soap and plenty of

water. Consult a physician.

[4]

Eye Contact

Rinse thoroughly with plenty of
water for at least 15 minutes
and consult a physician.
Remove contact lenses if

present and easy to do.

[4]

Ingestion

Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Call a
POISON CENTER or doctor if
you feel unwell. Consult a

physician.

[4]

Spills and Leaks

disposal. Avoid creating dust.

Section 5: Fire-Fighting Measures

Evacuation: Evacuate personnel to a safe area.

Ventilation: Ensure adequate ventilation.

Containment: Prevent the product from entering drains.

2-Amino-4-nitrobenzaldehyde is combustible.[4]

Cleanup: Sweep up the spilled material and shovel it into a suitable, closed container for
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Aspect

Information Reference(s)

Suitable Extinguishing Media

Use water spray, alcohol-
resistant foam, dry chemical,

or carbon dioxide.

Specific Hazards

In case of fire, hazardous
combustion products such as
carbon oxides and nitrogen

oxides (NOx) may be liberated.

Firefighter Protection

Wear a self-contained
breathing apparatus for

firefighting if necessary.

Section 6: Toxicological Information

The toxicological properties of 2-Amino-4-nitrobenzaldehyde have not been thoroughly

investigated. However, based on its GHS classification, it is harmful if swallowed and causes
skin, eye, and respiratory irritation.[4] No component of this product at levels greater than or
equal to 0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.

Section 7: Experimental and Logical Diagrams

The following diagrams illustrate key workflows and potential biological interactions relevant to

compounds of this class.
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Safe Handling Workflow Emergency Response Workflow

Preparation:
- Verify fume hood function Spill or Exposure Occurs
- Ensure emergency equipment is accessible

\
\
\
\
\
\

Don Personal Protective Equipment: Assess Situation:
- Safety goggles ' Administer First Aid
- Nature of exposure .
- Lab coat . : (as per Section 4.1)
: - Size of spill
- Appropriate gloves

¢ RN

Chemical Handling:
- Weigh/dispense in fume hood Evacuate Immediate Area Raise Alarm / Notify Supervisor
- Avoid dust generation

i

Reaction/Use:
- Monitor reaction conditions
- Maintain containment

i

Post-Experiment Cleanup:
- Decontaminate surfaces
- Segregate waste

i

PPE Removal & Hygiene:
- Remove gloves correctly
- Wash hands thoroughly

Control Spill

(if safe to do so) Consult Safety Data Sheet

Click to download full resolution via product page

Safe Handling and Emergency Response Workflow
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Potential Biological Pathway for Related Compounds
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Section 8: Disposal Considerations

Waste materials are hazardous and must be disposed of correctly.

e Product: Dispose of surplus and non-recyclable solutions to a licensed disposal company.
The material may be burned in a chemical incinerator equipped with an afterburner and
scrubber, but extra care should be taken as it is highly flammable.

o Contaminated Packaging: Dispose of as unused product.

Section 9: Synthesis and Experimental Protocols

While this document focuses on safety, a brief overview of a synthesis protocol is provided to
contextualize handling procedures.

Experimental Protocol: Synthesis of 2-Amino-4-nitrobenzaldehyde

This protocol is adapted from the literature and should be performed with all necessary safety
precautions as outlined in Section 3.[1][8]

¢ Reactants: (2-Amino-4-nitrophenyl)methanol is reacted with manganese dioxide.

e Solvent: A mixture of tetrahydrofuran and dichloromethane is used.

e Procedure: The reaction is stirred at room temperature.

» Workup: Upon completion, the reaction mixture is filtered to remove insoluble solids.

 Purification: The filtrate is concentrated, and the crude product is purified by silica gel column
chromatography.

This synthesis involves the handling of a solid reactant and product, solvents, and filtration and
chromatography steps, all of which require careful execution within a fume hood while wearing
appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/pdf/The_Versatile_Role_of_4_Nitrobenzaldehyde_in_Modern_Research_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Evaluating_the_Biological_Activity_of_Derivatives_Synthesized_from_2_Chloro_5_nitrobenzaldehyde_A_Comparative_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8395302/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8395302/
https://pubmed.ncbi.nlm.nih.gov/11597486/
https://www.chemicalbook.com/article/2-nitrobenzaldehyde-key-properties-and-applications-in-analytical-chemistry.htm
https://www.chemicalbook.com/article/2-nitrobenzaldehyde-key-properties-and-applications-in-analytical-chemistry.htm
https://www.osti.gov/pages/biblio/2471993
https://www.osti.gov/pages/biblio/2471993
https://www.capotchem.cn/doc/msds_109466-84-4.do
https://www.researchgate.net/publication/365935937_In_Silico_Prediction_of_the_Toxicity_of_Nitroaromatic_Compounds_Application_of_Ensemble_Learning_QSAR_Approach
https://www.benchchem.com/product/b012311#2-amino-4-nitrobenzaldehyde-safety-handling-and-msds-information
https://www.benchchem.com/product/b012311#2-amino-4-nitrobenzaldehyde-safety-handling-and-msds-information
https://www.benchchem.com/product/b012311#2-amino-4-nitrobenzaldehyde-safety-handling-and-msds-information
https://www.benchchem.com/product/b012311#2-amino-4-nitrobenzaldehyde-safety-handling-and-msds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b012311?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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